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Abstract
This technical guide provides an in-depth overview of Iron(II) fluoride tetrahydrate
(FeF₂·4H₂O), a compound of interest in various scientific and industrial fields. This document

details its chemical and physical properties, provides comprehensive experimental protocols for

its synthesis and characterization, and discusses its current applications. Safety and handling

information is also included to ensure its proper use in a laboratory setting. All quantitative data

is presented in clear, tabular formats for ease of reference.

Introduction
Iron(II) fluoride, in its tetrahydrated form, is an inorganic compound with the chemical formula

FeF₂·4H₂O.[1][2][3][4] While the anhydrous form has garnered attention for applications in

materials science, particularly in battery technology, the hydrated form serves as a crucial

precursor and is of interest for various synthetic applications.[1][5] Fluoride-containing

compounds, in general, play a significant role in diverse areas ranging from oil refining and

organic synthesis to the manufacturing of pharmaceuticals.[2] This guide aims to be a

comprehensive resource for professionals requiring detailed technical information on Iron(II)
fluoride tetrahydrate.
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Iron(II) fluoride tetrahydrate is a white or colorless crystalline solid.[2][6] It is slightly soluble in

water and insoluble in organic solvents such as ethanol and ether.[1] The compound dissolves

in dilute hydrofluoric acid.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Iron(II) fluoride tetrahydrate is

provided in Table 1.

Property Value Reference(s)

CAS Number 13940-89-1 [1][3]

Molecular Formula FeF₂·4H₂O [1][2][3][4]

Molecular Weight 165.90 g/mol [1][3][4]

Appearance
White to colorless hexagonal

crystals
[2][6]

Density 2.20 g/cm³ [1]

Melting Point 100 °C (decomposes) [1]

Solubility
Slightly soluble in water;

Insoluble in ethanol, ether
[1]

Crystal Structure
Iron(II) fluoride tetrahydrate can exist in two polymorphic forms: rhombohedral and

hexagonal.[1] The crystal structure is characterized by the presence of four water molecules for

each iron(II) fluoride unit, which are integral to its crystalline lattice.[6]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and

characterization of Iron(II) fluoride tetrahydrate.
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The synthesis of Iron(II) fluoride tetrahydrate is achieved by the reaction of metallic iron with

hydrofluoric acid.[1]

Materials:

Iron filings or powder (high purity)

Hydrofluoric acid (HF), 40% aqueous solution

Ethanol (95%)

Distilled water

Beakers and flasks (Teflon or other HF-resistant polymer)

Stirring plate and magnetic stirrer

Filtration apparatus (Buchner funnel, filter paper)

Drying oven or desiccator

Procedure:

In a fume hood, carefully add a stoichiometric excess of iron filings to a Teflon beaker.

Slowly add a warm 40% aqueous solution of hydrofluoric acid to the beaker while stirring

continuously with a magnetic stirrer. The reaction is exothermic.

Continue stirring the mixture until the evolution of hydrogen gas ceases, indicating the

complete reaction of the iron. The solution will appear pale green.

Once the reaction is complete, remove the magnetic stirrer and filter the warm solution to

remove any unreacted iron and other solid impurities.

To the filtrate, slowly add an equal volume of 95% ethanol while stirring. This will cause the

precipitation of Iron(II) fluoride tetrahydrate crystals.

Allow the mixture to stand for a period to ensure complete precipitation.
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Collect the crystals by vacuum filtration using a Buchner funnel and wash them with a small

amount of cold ethanol.

Dry the crystals in a low-temperature oven (below 50°C) or in a desiccator to obtain the final

product.

Purification by Recrystallization
For higher purity, the synthesized Iron(II) fluoride tetrahydrate can be recrystallized.

Materials:

Crude Iron(II) fluoride tetrahydrate

Dilute hydrofluoric acid

Ethanol

Heating and stirring apparatus

Filtration equipment

Procedure:

Dissolve the crude Iron(II) fluoride tetrahydrate in a minimal amount of warm, dilute

hydrofluoric acid.

Filter the hot solution to remove any insoluble impurities.

Allow the solution to cool slowly to room temperature, which will induce the formation of

purer crystals.

Further cooling in an ice bath can enhance the yield.

Collect the recrystallized product by filtration, wash with a small amount of cold ethanol, and

dry as described in the synthesis protocol.

Characterization Techniques
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The identity and purity of the synthesized Iron(II) fluoride tetrahydrate should be confirmed

using appropriate analytical techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of water of

hydration and the Fe-F bond. The sample is typically prepared as a KBr pellet.

X-Ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the

compound.

Thermogravimetric Analysis (TGA): To determine the water content by observing the mass

loss upon heating.

Applications
Iron(II) fluoride and its hydrated form have several applications in research and industry.

Catalysis: It is used as a catalyst in some organic reactions.[1]

Battery Research: Anhydrous Iron(II) fluoride is investigated as a high-energy-density

cathode material for lithium-ion and fluoride-ion batteries.[1] The tetrahydrate can serve as a

precursor in the synthesis of the anhydrous form.

Pharmaceutical and Chemical Synthesis: As a source of fluoride ions, it can be used in the

synthesis of other fluorine-containing compounds.[2]

Safety and Handling
Iron(II) fluoride tetrahydrate is a hazardous substance and must be handled with appropriate

safety precautions.

Hazard Summary
A summary of the GHS hazard statements for Iron(II) fluoride tetrahydrate is provided in

Table 2.
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Hazard Statement Description Reference(s)

H302 Harmful if swallowed [1][4]

H312 Harmful in contact with skin [1][4]

H314
Causes severe skin burns and

eye damage
[1][4]

H332 Harmful if inhaled [1][4]

Recommended Handling Procedures
Always handle Iron(II) fluoride tetrahydrate in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, immediately flush the affected area with copious amounts of water and

seek medical attention.

Store the compound in a tightly sealed container in a cool, dry place away from incompatible

materials.

Visualizations
Experimental Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow for the synthesis, purification, and

characterization of Iron(II) fluoride tetrahydrate.
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Caption: Workflow for the synthesis and characterization of Iron(II) fluoride tetrahydrate.
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This document is intended for informational purposes only and should not be used as a

substitute for professional scientific guidance. Always consult the relevant safety data sheets

and established laboratory protocols before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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